Cas no 1425335-82-5 (4-Ethylthiophene-2-boronic acid pinacol ester)

• Product Name: 4-Ethylthiophene-2-boronic acid pinacol ester
• CAS No: 1425335-82-5
• MF: C₁₂H₁₉BO₂S
• MW: 238.154062509537
• CID: 5435597
• PubChem ID: 45786359
• Update Time: 2025-10-24

4-Ethylthiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Ethylthiophene-2-boronic acid pinacol ester
• WLZ3128
• 1,3,2-Dioxaborolane, 2-(4-ethyl-2-thienyl)-4,4,5,5-tetramethyl-
• 1425335-82-5
• DTXSID201173953
• 2-(4-ethylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS015943604

• Inchi： 1S/C12H19BO2S/c1-6-9-7-10(16-8-9)13-14-11(2,3)12(4,5)15-13/h7-8H,6H2,1-5H3
• InChI Key： WFCZVPRHFJHOHF-UHFFFAOYSA-N
• SMILES： S1C=C(CC)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 238.1198812g/mol
• Monoisotopic Mass: 238.1198812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Additional information on 4-Ethylthiophene-2-boronic acid pinacol ester

Introduction to 4-Ethylthiophene-2-boronic acid pinacol ester (CAS No. 1425335-82-5)

4-Ethylthiophene-2-boronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 1425335-82-5, is a significant intermediate in modern synthetic organic chemistry, particularly in the field of pharmaceutical and agrochemical research. This boronic acid derivative is a pinacol ester, which enhances its stability and reactivity, making it a valuable tool in cross-coupling reactions such as the Suzuki-Miyaura coupling. The compound belongs to the thiophene family, characterized by a sulfur-containing five-membered aromatic ring, which imparts unique electronic and steric properties useful in medicinal chemistry.

The utility of 4-Ethylthiophene-2-boronic acid pinacol ester stems from its ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to constructing complex molecular frameworks. In drug discovery, such reactions enable the efficient assembly of heterocyclic structures, which are prevalent in biologically active molecules. The presence of the ethyl substituent on the thiophene ring introduces additional conformational flexibility, influencing both the reactivity and the pharmacokinetic properties of derived compounds.

Recent advancements in synthetic methodologies have highlighted the importance of boronic acid esters in constructing biaryl systems. A notable application is in the synthesis of kinase inhibitors, where thiophene-based scaffolds exhibit potent activity against various targets. For instance, studies have demonstrated that derivatives of 4-Ethylthiophene-2-boronic acid pinacol ester can be coupled with aryl halides or triflates to generate novel thieno[3,2-b]pyridines or thieno[2,3-d]pyrimidines—heterocycles known for their role in anticancer and antiviral therapies. The pinacol ester group not only facilitates smooth coupling conditions but also improves the handling and storage stability of the boronic acid precursor.

The chemical properties of 4-Ethylthiophene-2-boronic acid pinacol ester make it particularly suitable for applications in flow chemistry and continuous manufacturing processes. These approaches enhance scalability and reproducibility, critical factors in industrial settings. Moreover, green chemistry principles have driven interest in optimizing cross-coupling reactions using less hazardous reagents and solvents. The stability of this boronic acid ester under mild conditions aligns well with such sustainable practices.

In academic research, 4-Ethylthiophene-2-boronic acid pinacol ester has been employed to explore novel catalytic systems. For example, recent work has focused on developing non-precious metal catalysts that can efficiently mediate Suzuki couplings under ambient conditions. Such developments are crucial for reducing costs and environmental impact while maintaining high yields. The versatility of this compound allows researchers to investigate diverse reaction pathways, including photoredox catalysis and electrochemical methods.

The pharmaceutical industry has also leveraged 4-Ethylthiophene-2-boronic acid pinacol ester in fragment-based drug design. By integrating thiophene moieties into lead compounds, chemists can modulate bioactivity while maintaining favorable pharmacokinetic profiles. Computational modeling studies suggest that thiophene derivatives exhibit favorable interactions with biological targets due to their rigid yet adaptable aromatic core. This has spurred interest in synthesizing libraries of thienyl-containing compounds for high-throughput screening.

Agrochemical applications are another emerging area where 4-Ethylthiophene-2-boronic acid pinacol ester plays a role. Thiophene-based pesticides and herbicides have shown promise due to their efficacy and selectivity. The ability to introduce diverse substituents via cross-coupling reactions allows for fine-tuning of biological activity against specific pests while minimizing off-target effects. This underscores the compound’s broad utility beyond traditional pharmaceuticals.

From a synthetic perspective, one notable feature of 4-Ethylthiophene-2-boronic acid pinacol ester is its compatibility with various functional groups commonly found in complex molecules. This compatibility enables multi-step syntheses without significant interference from competing side reactions. Such robustness is essential for industrial-scale production where process efficiency is paramount.

The development of novel analytical techniques has further enhanced the study of 4-Ethylthiophene-2-boronic acid pinacol ester derivatives. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy provide detailed structural information, aiding in both synthetic planning and characterization. These tools are particularly valuable when exploring novel derivatives or optimizing reaction conditions.

In conclusion,4-Ethylthiophene-2-boronic acid pinacol ester (CAS No. 1425335-82-5) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications across pharmaceuticals, agrochemicals, and materials science. Its participation in palladium-catalyzed cross-coupling reactions enables the construction of intricate molecular architectures essential for drug discovery and industrial applications alike.